Cas no 947179-19-3 (tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate)

• Product Name: tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate
• CAS No: 947179-19-3
• MF: C₉H₁₂F₂N₂O₂S
• MW: 250.265587806702
• CID: 1001192
• PubChem ID: 45117843
• Update Time: 2025-06-08

tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate
• Carbamic acid, N-[4-(difluoromethyl)-2-thiazolyl]-, 1,1-dimethylethyl ester
• tert-Butyl (4-(difluoromethyl)-thiazol-2-yl)carbamate
• tert-Butyl [4-(difluoromethyl)-1,3-thiazol-2-yl]carbamate
• tert-Butyl(4-(difluoromethyl)thiazol-2-yl)carbamate
• SB85567
• F76214
• YQYPCZYHSSWKET-UHFFFAOYSA-N
• MFCD18833784
• 947179-19-3
• DTXSID90668693
• SCHEMBL1796424
• tert-butyl N-[4-(difluoromethyl)-1,3-thiazol-2-yl]carbamate
• BS-42537
• DB-344300

• MDL： MFCD18833784
• Inchi： 1S/C9H12F2N2O2S/c1-9(2,3)15-8(14)13-7-12-5(4-16-7)6(10)11/h4,6H,1-3H3,(H,12,13,14)
• InChI Key： YQYPCZYHSSWKET-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 250.05875513g/mol
• Monoisotopic Mass: 250.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate

Recent Advances in the Study of tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate (CAS: 947179-19-3)

The compound tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate (CAS: 947179-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly due to their diverse pharmacological properties. The incorporation of a difluoromethyl group into the thiazole ring, as seen in tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate, has been shown to enhance the compound's metabolic stability and bioavailability. This modification is particularly relevant in the design of novel enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and characterization of tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate. The study reported a high-yield synthetic route involving the condensation of tert-butyl carbamate with 4-(difluoromethyl)thiazole-2-carboxylic acid. The resulting compound exhibited promising inhibitory activity against a range of kinases, suggesting its potential as a lead compound for the development of kinase-targeted therapies.

Further research has explored the compound's mechanism of action. Molecular docking studies revealed that tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate binds selectively to the ATP-binding site of specific kinases, thereby inhibiting their activity. This finding is particularly significant for the treatment of cancers and inflammatory diseases, where kinase dysregulation plays a critical role.

In addition to its kinase inhibitory properties, recent preclinical studies have demonstrated the compound's efficacy in animal models of rheumatoid arthritis and certain types of leukemia. These studies reported a significant reduction in disease progression and minimal off-target effects, highlighting the compound's potential as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate. Issues such as optimal dosing, long-term safety, and resistance mechanisms need to be addressed in future studies. However, the current body of research underscores the compound's potential as a valuable tool in drug discovery and its relevance to ongoing efforts in precision medicine.

In conclusion, tert-Butyl (4-(difluoromethyl)thiazol-2-yl)carbamate (CAS: 947179-19-3) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compound of significant interest for researchers aiming to develop novel therapeutics for a range of diseases.